![molecular formula C22H29N5O2 B2512172 1,7-dimethyl-9-(3-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 845633-57-0](/img/no-structure.png)
1,7-dimethyl-9-(3-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
Description
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the formation of intermediate compounds, which undergo various chemical reactions to yield the final product2. For example, the reaction can involve the initial formation of a thiohydrazonate, which undergoes intermolecular cyclization directly to yield an intermediate, or via 1,3-dipolar cycloaddition of a nitrilimine (generated in situ) to the C=S of a compound to yield an intermediate2.Molecular Structure Analysis
The molecular structure of a compound is based on structures generated from information available in databases3. If the substance is well-defined, its identity is not claimed confidential and there is sufficient information available in databases, algorithms can generate a molecular structure3.
Chemical Reactions Analysis
The chemical reactions of a compound can be analyzed based on its structure and the types of bonds it contains. For example, a compound can undergo reactions such as intermolecular cyclization or 1,3-dipolar cycloaddition2.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined based on its molecular structure and the types of bonds it contains3. These properties can include things like melting point, boiling point, density, molecular formula, and molecular weight3.Safety And Hazards
The safety and hazards of a compound can be determined based on its structure and the types of reactions it undergoes. Some compounds may be classified as potential carcinogens4.
Future Directions
The future directions in the study of a compound often depend on its potential applications. For example, pyrimidine derivatives have shown promise as anticancer agents, so future research may focus on developing these compounds for use in cancer treatment1.
properties
CAS RN |
845633-57-0 |
|---|---|
Product Name |
1,7-dimethyl-9-(3-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Molecular Formula |
C22H29N5O2 |
Molecular Weight |
395.507 |
IUPAC Name |
1,7-dimethyl-9-(3-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C22H29N5O2/c1-5-6-7-11-25-20(28)18-19(24(4)22(25)29)23-21-26(13-16(3)14-27(18)21)17-10-8-9-15(2)12-17/h8-10,12,16H,5-7,11,13-14H2,1-4H3 |
InChI Key |
ABBPQMZMZNQGBN-UHFFFAOYSA-N |
SMILES |
CCCCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=CC(=C4)C)C)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
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